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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals

experimenting with Rescalure® for mating disruption of the California Red Scale (Aonidiella

aurantii) in citrus groves.

Frequently Asked Questions (FAQs)
Q1: What is the recommended standard application rate for Rescalure® dispensers?

A1: The recommended application rate for CheckMate® CRS dispensers, which contain

Rescalure®, is typically 180 dispensers per acre or 450 dispensers per hectare.[1][2] This

density is designed to permeate the orchard environment with the synthetic pheromone,

effectively disrupting the mating cycle of the California Red Scale.[3]

Q2: What is the ideal placement height for the dispensers within the citrus tree canopy?

A2: Dispensers should be placed in the inner part of the tree canopy at a mid-height level,

approximately 5 to 6 feet from the ground.[4] University of California guidelines also suggest

placement at the 6-foot or higher level inside the canopy on branches that are about 1-inch

thick.[2] Avoid placing dispensers on outer branches where they are less effective.[3]

Q3: When is the optimal time to deploy Rescalure® dispensers?
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A3: For season-long protection, dispensers should be applied before the first flight of the male

scales.[2] Monitoring for the first male catch using pheromone traps can be used as a biofix to

time the deployment.[4] Application before the second flight is also an option.[2]

Q4: Can Rescalure® be used in groves with very high California Red Scale populations?

A4: Mating disruption with Rescalure® may not be effective in citrus groves with very high

initial populations of California Red Scale.[2] It is best used as part of an Integrated Pest

Management (IPM) program to maintain low pest populations.

Q5: How should I monitor the effectiveness of the Rescalure® dispenser placement?

A5: Monitoring is crucial for evaluating the efficacy of your dispenser placement strategy. This

should involve:

Pheromone Traps: Deploy at least two traps for every 10 to 20 acres. Place traps inside the

orchard, ideally 5 to 6 feet from the ground within the tree canopy. To avoid skewed results,

do not place traps in close proximity to a Rescalure® dispenser.[4]

Visual Scouting: Conduct monthly visual inspections of citrus fruits and branches for signs of

scale infestation. A suggested sample size is 25 fruits or 10 branches per tree, across 20

trees per block.[4]

Harvest Inspection: Perform bin counts of infested fruit at harvest to quantify the level of

damage.[4]
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Issue Possible Causes Troubleshooting Steps

High male capture in

pheromone traps post-

deployment.

1. Improper dispenser

placement (too low, too high,

on outer branches).2.

Insufficient dispenser

density.3. Dispensers have lost

their efficacy (expired or

damaged).4. Very high pest

pressure.5. Improper trap

placement (too close to

dispensers).

1. Verify that dispensers are

placed according to the

recommended height and

location within the canopy.[2]

[3][4]2. Confirm the correct

number of dispensers per

acre/hectare has been applied.

[1][2]3. Check the expiration

date of the dispensers and

ensure they were not stored

improperly or damaged during

application.4. Consider that

mating disruption alone may

not be sufficient for very high

populations.[2]5. Ensure

pheromone traps are not

placed in the immediate vicinity

of a dispenser.[4]

Continued high levels of fruit

and twig infestation.

1. Suboptimal dispenser

placement leading to "gaps" in

pheromone coverage.2.

Uneven dispenser distribution

throughout the grove.3.

Delayed application of

dispensers (after significant

mating has occurred).4.

Presence of "reset" or young

trees that are not being

treated.

1. Review and adjust

dispenser placement to ensure

even coverage throughout the

canopy.2. Ensure dispensers

are distributed evenly

throughout the entire orchard

block.[2]3. Deploy dispensers

before the first or second male

flight for optimal results.[2]4.

Develop a strategy for treating

younger, smaller trees, which

can act as reservoirs for pests.
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Dispensers are being

dislodged or lost.

1. Improper attachment to

branches.2. Pruning activities

after dispenser deployment.3.

Interference from workers or

equipment.

1. Ensure dispensers are

securely attached to branches

approximately 1-inch thick.[2]2.

Conduct any necessary

pruning before hanging the

dispensers.[2]3. Brief

personnel on the location and

importance of the dispensers

to minimize accidental

removal.

Experimental Protocols
Protocol 1: Evaluating Optimal Dispenser Height

Objective: To determine the optimal height for Rescalure® dispenser placement for

maximum mating disruption.

Experimental Design:

Select three similar citrus grove blocks.

Block A (Control): No dispenser application.

Block B (Low Placement): Place dispensers at a height of 4 feet within the canopy.

Block C (High Placement): Place dispensers at a height of 6 feet within the canopy.[2]

Methodology:

Deploy dispensers at the recommended rate of 180 per acre before the first male flight.[2]

Place pheromone traps in the center of each block, away from individual dispensers.

Monitor and record the number of male scales captured in traps weekly throughout the

flight period.
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Conduct visual inspections of 25 fruits on 20 trees per block monthly to assess infestation

levels.

Data Analysis: Compare the average male captures and fruit infestation rates between the

three blocks using an appropriate statistical method (e.g., ANOVA).

Protocol 2: Assessing Dispenser Density Efficacy
Objective: To evaluate the efficacy of different Rescalure® dispenser densities.

Experimental Design:

Select three similar citrus grove blocks.

Block A (Low Density): Apply dispensers at 100 per acre.

Block B (Standard Density): Apply dispensers at 180 per acre.[2]

Block C (High Density): Apply dispensers at 250 per acre.

Methodology:

Place all dispensers at a uniform height of 6 feet within the canopy before the first male

flight.

Deploy pheromone traps and conduct visual scouting as described in Protocol 1.

At harvest, collect a random sample of 100 fruits from each block and count the number of

scales per fruit.

Data Analysis: Compare the mean number of captured males, the percentage of infested

fruit from visual scouting, and the average number of scales per fruit at harvest across the

three densities.

Data Presentation
Table 1: Efficacy of Mating Disruption on California Red Scale
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Treatment Block
Avg. Male Capture
Suppression (%)

Twig & Leaf
Infestation
Reduction (%)

Highly Infested
Fruit at Harvest (%)

Mating Disruption 90%[3] 75%[3] < 0.5%[3]

Control (No

Treatment)
0% 0% Varies
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Caption: Workflow for optimizing Rescalure® dispenser placement.
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Caption: Troubleshooting logic for high male capture in traps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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